![molecular formula C20H21N3O5S B2972346 5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone CAS No. 919210-16-5](/img/structure/B2972346.png)
5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The indole moiety constitutes a benzene ring fused with a pyrrole ring to form a bicyclic structure with a nitrogen atom as the major component . This structure is likely to be present in “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone”, given its name.Chemical Reactions Analysis
While specific chemical reactions involving “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone” are not detailed in the search results, it’s known that indole and its derivatives exhibit a variety of pharmacological actions . They have been gaining a lot of interest by exhibiting antibacterial, anticonvulsant, antifungal, antimalarial, antidiabetic, antidepressant, anticancer, and antimicrobial properties .Scientific Research Applications
Antibacterial Properties
Indole and its derivatives have been shown to exhibit antibacterial properties . This suggests that “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone” could potentially be used in the development of new antibacterial drugs.
Antifungal Applications
Indole derivatives have also demonstrated antifungal properties . This could mean that our compound of interest may have potential applications in antifungal treatments.
Antimalarial Activity
Indole-based compounds have been found to possess antimalarial properties . This suggests a potential application of “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone” in the treatment of malaria.
Antidiabetic Effects
Research has shown that indole derivatives can exhibit antidiabetic properties . This could indicate a potential use of our compound in the management or treatment of diabetes.
Antidepressant Potential
Indole and its derivatives have been found to have antidepressant properties . This suggests that “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone” could potentially be used in the development of new antidepressant medications.
Anticancer Applications
Indole derivatives have been shown to possess anticancer properties . This indicates a potential application of “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone” in cancer treatments.
Safety and Hazards
The safety data sheet for a similar compound, 4-Nitrophenyl isocyanate, indicates that it causes skin irritation, serious eye irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It’s also harmful if swallowed or if inhaled . While this data may not directly apply to “5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone”, it’s important to handle all chemical compounds with appropriate safety measures.
Mechanism of Action
Target of Action
The compound contains an indole nucleus, which is a common structure in many bioactive compounds . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with multiple targets.
Biochemical Pathways
Again, without specific information on the compound’s targets, it’s difficult to say which biochemical pathways it might affect. Given the wide range of activities exhibited by indole derivatives , it’s likely that the compound could affect multiple pathways.
Pharmacokinetics
The presence of the indole nucleus in the compound suggests that it might have good bioavailability, as indole is a common structure in many bioactive compounds .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Given the wide range of activities exhibited by indole derivatives , the compound could potentially have a variety of effects.
properties
IUPAC Name |
N-cyclopentyl-1-(4-nitrobenzoyl)-2,3-dihydroindole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O5S/c24-20(14-5-7-17(8-6-14)23(25)26)22-12-11-15-13-18(9-10-19(15)22)29(27,28)21-16-3-1-2-4-16/h5-10,13,16,21H,1-4,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCLICMFLVLSYNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NS(=O)(=O)C2=CC3=C(C=C2)N(CC3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Cyclopentylamino)sulfonyl]indolinyl 4-nitrophenyl ketone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.